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Compound of Interest

2-((2-
Compound Name:
Hydroxyethyl)amino)nicotinonitrile

Cat. No.: B1318946

An In-Depth Technical Guide to the Potential Applications of 2-((2-
Hydroxyethyl)amino)nicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-((2-Hydroxyethyl)amino)nicotinonitrile is a versatile heterocyclic building block possessing
multiple reactive centers that can be strategically exploited for the synthesis of a diverse array
of complex molecules. This guide delves into the core chemical attributes of this compound,
outlines its synthesis, and explores its significant potential, particularly as a precursor for potent
biologically active agents in the field of medicinal chemistry. Detailed experimental protocols
and visual diagrams are provided to facilitate practical application and further research.

Introduction to 2-((2-
Hydroxyethyl)amino)nicotinonitrile

2-((2-Hydroxyethyl)amino)nicotinonitrile, with the CAS number 440102-32-9, is a pyridine
derivative characterized by the presence of a nitrile group, a secondary amine, and a primary
alcohol.[1] This unique combination of functional groups on a central pyridine scaffold makes it
an attractive starting material for organic synthesis, particularly in the construction of fused
heterocyclic systems.
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Chemical Structure and Properties

The structural features of 2-((2-Hydroxyethyl)amino)nicotinonitrile—a nucleophilic
secondary amine, a hydroxyl group capable of derivatization or participation in cyclization, and
a nitrile group that can be hydrolyzed, reduced, or used in cycloadditions—confer upon it a high
degree of chemical versatility.

Caption: Chemical structure of 2-((2-Hydroxyethyl)amino)nicotinonitrile.

Table 1: Physicochemical Properties of 2-((2-Hydroxyethyl)amino)nicotinonitrile

Property Value Reference
CAS Number 440102-32-9 [1]
Molecular Formula C8HIN30O [1]
Molecular Weight 163.18 g/mol [1]

o Heterocyclic Building Block,
Classification o ] o [1]
Pyridine, Amine, Nitrile, Alcohol

Synthesis

The most direct synthetic route to 2-((2-Hydroxyethyl)amino)nicotinonitrile involves the
nucleophilic aromatic substitution of 2-chloro-3-cyanopyridine with 2-aminoethanol. 2-Chloro-3-
cyanopyridine is a widely available and crucial intermediate in the synthesis of numerous
pharmaceuticals and agrochemicals.[2][3][4] The reaction typically proceeds in the presence of
a base to neutralize the hydrochloric acid byproduct.
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2-chloro-3-cyanopyridine Base (e.g., E3N)

Solvent (e.g., EtOH)
Heat

2-((2-Hydroxyethyl)amino)nicotinonitrile

+ 2-aminoethanol
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Acylated 2-((2-Hydroxyethyl)amino)nicotinonitrile derivative ﬂ» Intramolecular cyclization — Pyrido[2,3-d]pyrimidine derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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